3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide

• IUPAC Name: 1-[(4-nitrophenyl)methyl]pyridin-1-ium-3-carboxamide;bromide
• InChI: InChI=1S/C13H11N3O3.BrH/c14-13(17)11-2-1-7-15(9-11)8-10-3-5-12(6-4-10)16(18)19;/h1-7,9H,8H2,(H-,14,17);1H
• InChI Key: XLXVIZBDXSNFRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)N.[Br-]
• Molecular Formula: C13H12BrN3O3
• DSSTOX Substance ID: DTXSID30384284
• Molecular Weight: 338.16 g/mol
• CAS RN: 19432-56-5

Description

3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide, also known as 4-NBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quaternary ammonium compound that is commonly used as a reagent in organic synthesis and as a biochemical tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide involves its ability to bind to proteins and lipid membranes. It has been shown to bind to the hydrophobic regions of proteins and to the polar head groups of lipid membranes. This binding can induce conformational changes in the protein and alter its activity.
Biochemical and Physiological Effects:
3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide has been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide in lab experiments is its ability to bind to both proteins and lipid membranes, making it a versatile tool for studying protein-lipid interactions. Additionally, 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide is relatively easy to synthesize and is commercially available. However, one limitation of using 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide is its potential toxicity, particularly at high concentrations. Careful handling and appropriate safety measures should be taken when working with this compound.

Future Directions

There are a number of potential future directions for research on 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and inflammation. Additionally, further studies could be conducted to better understand the mechanisms of action of 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide and to identify additional protein targets for this compound. Finally, the development of new derivatives of 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide could lead to the discovery of new and more effective biochemical tools for studying protein-protein interactions.

Scientific Research Applications

3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide has been widely used as a biochemical tool for studying protein-protein interactions. It is particularly useful for studying the interactions between proteins and lipid membranes, as it can bind to both the protein and the membrane. Additionally, 3-(Aminocarbonyl)-1-(4-nitrobenzyl)pyridinium bromide has been used as a fluorescent probe for detecting protein conformational changes and for studying protein-ligand interactions.